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Compound of Interest

Compound Name: Methyl 6-Nitroindole-3-acetate

CAS No.: 2097800-34-3

Cat. No.: B12335620

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 6-Nitroindole-3-acetate was

publicly available at the time of this writing. The following guidance is a synthesis of safety

information from structurally related compounds, including nitro-aromatics and indole

derivatives, and established principles of laboratory safety. It is imperative to conduct a

thorough risk assessment for your specific experimental conditions and to handle this

compound with caution.

Methyl 6-nitroindole-3-acetate is a specialized organic compound, and like many nitro-

aromatic compounds, it should be handled with the utmost care due to its potential for reactivity

and biological activity.[1][2] Indole derivatives themselves are known for their diverse biological

effects, which underscores the need for stringent safety protocols to minimize exposure.[3][4]

This guide provides a detailed framework for the safe handling, use, and disposal of Methyl 6-
Nitroindole-3-acetate to ensure the safety of all laboratory personnel.

Immediate Safety and Hazard Assessment
Based on the toxicological profiles of similar nitro-aromatic compounds and indole derivatives,

Methyl 6-Nitroindole-3-acetate should be presumed to be hazardous.[5] Potential hazards
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include:

Irritation: Causes skin and serious eye irritation.[5] May also cause respiratory tract irritation.

[5]

Harmful if Swallowed or Inhaled: Similar compounds are harmful if ingested or inhaled.[5]

Flammability: While the flammability of this specific compound is not known, related

compounds like Methyl Acetate are highly flammable.[6][7][8] Therefore, it is prudent to keep

it away from heat, sparks, and open flames.[6]

Reactivity: Nitro compounds can be reactive and are often strong oxidizers.[2] Some nitro

compounds are potentially explosive, especially those with multiple nitro groups.[2]

Personal Protective Equipment (PPE): A Multi-Layered
Defense
A comprehensive PPE strategy is mandatory when working with Methyl 6-Nitroindole-3-
acetate. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or,

preferably, chemical splash

goggles.[9]

To protect against splashes

and airborne particles that can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves

(Nitrile gloves are a common

standard and offer good

resistance to a range of

chemicals).[9][10]

To prevent skin contact, as the

compound is expected to

cause skin irritation and could

be absorbed through the skin.

[2][5]

Body Protection
A flame-resistant lab coat, fully

buttoned.[11]

To protect clothing and skin

from splashes and spills.

Flame resistance is a

precautionary measure due to

the potential flammability of

related compounds.[6][8]

Footwear
Closed-toe shoes made of a

non-porous material.[10]

To protect feet from spills and

falling objects.

Respiratory

Use in a certified chemical

fume hood. A respirator may

be required for high-

concentration work or in case

of spills.[2]

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[5]

Operational and Disposal Plans: A Step-by-Step
Guide
Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Methyl 6-
Nitroindole-3-acetate in a laboratory setting.
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Caption: Standard workflow for handling Methyl 6-Nitroindole-3-acetate.
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Experimental Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6]

Keep the container tightly closed.[6]

Handling:

All handling of Methyl 6-Nitroindole-3-acetate should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[12]

Avoid generating dust.

Use non-sparking tools and equipment, especially if the compound is determined to be

flammable.[13]

Wash hands thoroughly after handling.

Spill Response:

In the event of a spill, the following procedure should be followed:
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Spill Occurs
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Caption: Spill response decision tree.

Disposal Plan
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All waste containing Methyl 6-Nitroindole-3-acetate must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated gloves and wipes, in a clearly

labeled, sealed container for hazardous waste.

Liquid Waste: Collect any liquid waste in a compatible, labeled, and sealed hazardous waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of according to institutional, local, and

national regulations.[7] Do not dispose of this chemical down the drain or in regular trash.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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